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Compound of Interest

Compound Name: Mercury(ll) chromate

Cat. No.: B081476

For Researchers, Scientists, and Drug Development Professionals

Warning: Mercury(ll) chromate is a highly toxic and carcinogenic substance.[1] Its use in
pigment production is largely historical due to significant health and environmental hazards.
These notes are provided for informational, historical, and research purposes only and are not
an endorsement of its use in any consumer or commercial application. Appropriate personal
protective equipment (PPE) and handling protocols must be strictly adhered to when working
with this compound.

Introduction

Mercury(ll) chromate (HgCrOa) is an inorganic compound that has been historically utilized as
a pigment, valued for its vibrant color.[1][2] As a member of the chromate family of pigments,
which are known for their bright colors, it saw limited use in paints and coatings.[1][3] However,
due to the extreme toxicity of both mercury and hexavalent chromium, its application in pigment
production has been discontinued in favor of safer alternatives.[4][5] Current research interest
in mercury(ll) chromate is primarily focused on toxicological studies to understand the cellular
mechanisms of mercury and chromate toxicity.[4]

Physicochemical Properties

A summary of the key quantitative data for mercury(ll) chromate is presented in the table
below.
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Property Value Reference
Chemical Formula CrHgOa4 [1]
Molecular Weight 316.59 g/mol [41[6]

CAS Number 13444-75-2 [1][7]
Appearance Yellow-orange crystalline solid [1]

Bright red after heating [2]

Density 6.06 g/cm?3 [8]

Melting Point Decomposes upon heating [1]

. Insoluble in water, soluble in
Solubility i [1]8]
acids

Historical Application in Pigment Production

Historically, mercury compounds have been used as pigments for millennia, with cinnabar
(mercury sulfide) being a notable example for producing red pigments.[9][10][11] Mercury(ll)
chromate was used to a lesser extent. A notable industrial application is detailed in a historical
patent where mercury chromate was used in the production of red mercury-containing
cadmium pigments.[12] This process involved calcining a mixture of cadmium lithopone,
mercury chromate, and sodium thiosulfate pentahydrate at high temperatures to produce a
dark red powder.[12]

Experimental Protocol: Synthesis of Mercury(ll)
Chromate

The following protocol describes the synthesis of mercury(ll) chromate via aqueous
precipitation. This method is common for both laboratory and historical industrial-scale
production due to its high yield and purity.[4]

4.1. Materials and Equipment

o Mercury(ll) nitrate monohydrate (Hg(NOs)2-H20)
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e Potassium chromate (K2CrOa)
e Deionized water

e Glass beakers

o Magnetic stirrer and stir bar

e Biuchner funnel and filter paper
e Vacuum flask

e Drying oven

e Fume hood

o Appropriate PPE (gloves, safety glasses, lab coat)
4.2. Procedure

e Solution Preparation:

o Prepare a solution of mercury(ll) nitrate monohydrate by dissolving a stoichiometric
amount in deionized water in a glass beaker.

o In a separate beaker, prepare a solution of potassium chromate by dissolving a
stoichiometric amount in deionized water. A 1:1 molar ratio of the precursor salts is
typically used for optimal yield.[4]

» Precipitation:
o Place the mercury(ll) nitrate solution on a magnetic stirrer in a fume hood.

o Slowly add the potassium chromate solution to the mercury(ll) nitrate solution while stirring
continuously. The slow addition helps in the formation of an easily filterable precipitate
rather than a colloidal suspension.[4]

o Avyellow-orange precipitate of mercury(ll) chromate will form immediately.
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« Filtration and Washing:

o Once the precipitation is complete, continue stirring for a short period to ensure a
complete reaction.

o Separate the precipitate from the solution by vacuum filtration using a Buichner funnel and
filter paper.

o Wash the precipitate with deionized water to remove any soluble impurities.
e Drying:
o Carefully transfer the filtered precipitate to a watch glass or evaporating dish.

o Dry the mercury(ll) chromate in a drying oven at a low temperature (e.g., 60-80 °C) until
a constant weight is achieved.

4.3. Safety Precautions

o All procedures must be conducted in a well-ventilated fume hood to avoid inhalation of any
dust or aerosols.

o Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat,
at all times.

e Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water
and seek medical attention.[7]

» Mercury(ll) chromate is a hazardous waste and must be disposed of according to
institutional and regulatory guidelines.

Diagrams

Caption: Workflow for the synthesis of mercury(ll) chromate via aqueous precipitation.

Conclusion
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While mercury(ll) chromate possesses pigmentary properties, its extreme toxicity renders it
unsuitable for any modern applications in paints, coatings, or other materials. The information
provided herein is for academic and historical context, highlighting a class of pigments that are
no longer in use due to significant health and environmental risks. Researchers and scientists
are encouraged to explore safer, modern alternatives for pigment development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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